Cas no 1270558-20-7 (tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate
• CAS No: 1270558-20-7
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• CID: 6444754
• PubChem ID: 165665616
• Update Time: 2025-06-08

tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(2,3,4-trifluorophenyl)ethyl]carbamate
• EN300-1879568
• 1270558-20-7

• Inchi： 1S/C13H17F3N2O2/c1-13(2,3)20-12(19)18-6-9(17)7-4-5-8(14)11(16)10(7)15/h4-5,9H,6,17H2,1-3H3,(H,18,19)
• InChI Key： IBRXTZJZCMJLGF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(CNC(=O)OC(C)(C)C)N)F)F

Computed Properties

• Exact Mass: 290.12421228g/mol
• Monoisotopic Mass: 290.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 1270558-20-7 and Product Name: Tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate

The compound with the CAS number 1270558-20-7 and the product name Tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a trifluorophenyl moiety, contribute to its unique chemical properties and biological activities.

Recent research has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The 2,3,4-trifluorophenyl group in this compound enhances its lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic profiles of molecules, making them more suitable for clinical applications. The N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate moiety further contributes to the compound's reactivity and functionality, enabling it to participate in various chemical transformations relevant to drug synthesis.

In the realm of medicinal chemistry, the tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate derivative has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. The tert-butyl group provides a stable carbamate backbone that can be selectively modified or cleaved under specific conditions, allowing for the construction of diverse molecular architectures. This flexibility makes it a valuable building block for designing small-molecule drugs targeting various biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. The trifluorophenyl ring is known to enhance binding affinity and selectivity when incorporated into drug candidates. For instance, recent studies have shown that compounds containing trifluorophenyl groups exhibit improved interactions with biological targets compared to their non-fluorinated counterparts. This property is particularly relevant in the context of enzyme inhibition and receptor binding studies.

The N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate structure also suggests potential applications in modulating protein-protein interactions. Fluorinated aromatic compounds have been shown to influence hydrogen bonding networks and hydrophobic interactions within biological systems. By leveraging these interactions, researchers can develop molecules that disrupt or enhance specific protein functions, which is crucial for treating diseases such as cancer and inflammatory disorders.

From a synthetic chemistry perspective, the preparation of Tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate involves sophisticated methodologies that highlight the intersection of organic synthesis and medicinal chemistry. The introduction of fluorine atoms into aromatic rings typically requires specialized reagents and conditions to ensure high yields and purity. Advances in catalytic processes have made it possible to incorporate fluorine more efficiently, reducing the environmental impact of these synthetic routes.

The compound's potential as a pharmacological agent has also been explored through computational modeling and experimental validation. Molecular docking studies have indicated that this molecule may interact with targets such as kinases and transcription factors, which are key players in many disease pathways. These findings provide a strong rationale for further investigating its biological activity in vitro and in vivo.

In conclusion, the compound with CAS No. 1270558-20-7 and its product name Tert-butyl N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate represents a promising candidate for future pharmaceutical applications. Its unique structural features—particularly the tert-butyl group, the trifluorophenyl moiety, and the N-2-amino-2-(2,3,4-trifluorophenyl)ethylcarbamate backbone—make it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an important role in advancing modern medicine.